molecular formula C10H11N3O B8561550 5-Amino-3-methyl-3,5-dihydro-4H-benzo[d][1,2]diazepin-4-one

5-Amino-3-methyl-3,5-dihydro-4H-benzo[d][1,2]diazepin-4-one

Cat. No.: B8561550
M. Wt: 189.21 g/mol
InChI Key: NYNAOCLGASJWEY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Amino-3-methyl-3,5-dihydro-4H-benzo[d][1,2]diazepin-4-one is a useful research compound. Its molecular formula is C10H11N3O and its molecular weight is 189.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H11N3O

Molecular Weight

189.21 g/mol

IUPAC Name

5-amino-3-methyl-5H-2,3-benzodiazepin-4-one

InChI

InChI=1S/C10H11N3O/c1-13-10(14)9(11)8-5-3-2-4-7(8)6-12-13/h2-6,9H,11H2,1H3

InChI Key

NYNAOCLGASJWEY-UHFFFAOYSA-N

Canonical SMILES

CN1C(=O)C(C2=CC=CC=C2C=N1)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5(R,S)-azido-4,5-dihydro-3-methyl-3H-2,3-benzodiazepin-4-one (1.5 g, 7 mmol) in EtOAc (150 mL) was added 10% Pd on carbon (50 mg) and stirred under an atmosphere of hydrogen. The reaction was closely monitored by TLC using EtOAc as eluent. The reaction was complete after 1 h (TLC) and then filtered the catalyst over a pad of celite. The solvent was removed and the 5(R,S)-amino-4,5-dihydro-3-methyl-3H-2,3-benzodiazepin-4-one was dried under high vacuum. This amine product was used immediately in the coupling reactions with various amino acids to yield Formula IIC products.
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
50 mg
Type
catalyst
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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